Cas no 6964-46-1 (Glycine,N,N'-hexamethylenebis[2-phenyl-, dihydrobromide (8CI))

Glycine,N,N'-hexamethylenebis[2-phenyl-, dihydrobromide (8CI) structure
6964-46-1 structure
Product Name:Glycine,N,N'-hexamethylenebis[2-phenyl-, dihydrobromide (8CI)
CAS No:6964-46-1
MF:C22H29BrN2O4
MW:465.380665540695
CID:518154
PubChem ID:54609877
Update Time:2025-04-19

Glycine,N,N'-hexamethylenebis[2-phenyl-, dihydrobromide (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-[6-[[carboxy(phenyl)methyl]amino]hexylamino]-2-phenylacetic acid,hydrobromide
    • NSC-67953
    • DTXSID40715045
    • 6964-46-1
    • 2,2'-(Hexane-1,6-diyldiazanediyl)bis(phenylacetic acid)--hydrogen bromide (1/1)
    • NSC67953
    • Glycine,N,N'-hexamethylenebis[2-phenyl-, dihydrobromide (8CI)
    • Inchi: 1S/C22H28N2O4.BrH/c25-21(26)19(17-11-5-3-6-12-17)23-15-9-1-2-10-16-24-20(22(27)28)18-13-7-4-8-14-18;/h3-8,11-14,19-20,23-24H,1-2,9-10,15-16H2,(H,25,26)(H,27,28);1H
    • InChI Key: YBJUKHLUIKRHAT-UHFFFAOYSA-N
    • SMILES: Br.OC(C(C1C=CC=CC=1)NCCCCCCNC(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 384.20504
  • Monoisotopic Mass: 464.13107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 418
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7Ų

Experimental Properties

  • PSA: 98.66
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